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Compound of Interest

Compound Name: Adipimide

Cat. No.: B184010

This guide provides a detailed comparison of the performance of Polyamide 6 (PA6) modified
with a novel aliphatic diamine, bis(2-aminoethyl) adipamide (BAEA). The incorporation of BAEA
as a comonomer with adipic acid (AA) significantly alters the thermal and mechanical
properties of PAG, offering a pathway to tailor its performance for specific applications such as
hot melt adhesives.

The following sections present a comprehensive analysis based on experimental data, outlining
the synthesis and characterization of these copolyamides. Detailed experimental protocols are
provided to allow for replication and further research.

Performance Data Summary

The introduction of the BAEA/AA comonomer into the PA6 backbone disrupts the polymer
chain regularity, leading to significant changes in its thermal and mechanical properties. The
tables below summarize the key performance indicators of neat PA6 and PA6 copolyamides
with varying mole percentages of the BAEA/AA salt.

Table 1: Thermal Properties of PAG(BAEA/AA) Copolyamides
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) Glass
Mole % of Melting . Thermal Enthalpy of
. Transition . .
Material BAEAIAA Temperatur Stability Fusion
Temperatur
Salt e (Tm) (°C) . (Td5%) (°C) (AHm) (J/g)
e (Tg) (°C)
Neat PA6 0 221.8
PAG6(BAEA/A
A) 5
Copolyamide
PAG(BAEA/A
A) 10 162.2 40.3 354.6
Copolyamide
PAG(BAEA/A
A) 15 - - - 21.2
Copolyamide

Note: Dashes indicate data not provided in the search results.

Table 2: Mechanical and Molecular Properties of PA6(BAEA/AA) Copolyamides

. ] Molecular
Mole % of Tensile . Relative ]
] Elongation ] . Weight
Material BAEA/AA Strength Viscosity
at Break (%) (Mw) (
Salt (MPa) (nr)
g/mol )
Neat PA6 0
PAG(BAEA/A
14530 -
A) 5-15 33.6-52.6 114.7 - 584.5 2.29-2.74
_ 19500
Copolyamide

Note: The ranges for mechanical and molecular properties correspond to BAEA/AA salt content
from 5 to 15 mole%.[1]

Key Performance Insights
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The data reveals a significant influence of the BAEA/AA comonomer on the properties of PAG:

o Thermal Properties: The melting temperature (Tm) and glass transition temperature (Tg) of
the copolyamides decrease with an increasing mole percentage of BAEA/AA.[1] At a 10
mole% concentration, the Tm is notably reduced to 162.2°C.[1] This reduction in melting
point is advantageous for applications requiring lower processing temperatures, such as in
hot melt adhesives. The thermal decomposition temperature (Td5%) of the copolyamides
remains similar to that of neat PAG6.[1]

o Crystallization Behavior: The incorporation of the BAEA/AA segment disrupts the regular
chain structure of PAG, leading to a decrease in crystallinity.[2][3] As the BAEA/AA content
increases, the crystalline form of the PA6 copolyamide transitions from the stable a-form to
the less stable y-form.[2][3] This change in crystal structure is a key factor influencing the
mechanical properties.

o Mechanical Properties: The PA6(BAEA/AA) copolyamides exhibit significantly improved
mechanical properties compared to the PA6 homopolymer.[1] The tensile strength ranges
from 33.6 to 52.6 MPa, and the elongation at break shows a remarkable increase, ranging
from 114.7% to 584.5%.[1] This indicates enhanced toughness and flexibility. Furthermore,
the peel strength, a critical parameter for adhesives, reaches a maximum value of 53.4 N/cm
at 10 mole% of BAEA/AA salt, outperforming many commercial hot melt adhesives.[1]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the performance
data.

3.1. Synthesis of PA6(BAEA/AA) Copolyamides

A novel aliphatic PA6 copolyamide, designated as PA6(BAEA/AA), was synthesized using a
melt poly-condensation process. The synthesis involves e-caprolactam and the organic salt of
bis(2-aminoethyl) adipamide (BAEA) and adipic acid (AA). The BAEA/AA salt content was
varied from 5 to 15 mole%.[1]

3.2. Material Characterization
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Fourier Transform Infrared (FT-IR) Spectroscopy and *H Nuclear Magnetic Resonance
(NMR) Spectroscopy: The chemical structures of the BAEA diamine, the BAEA/AA organic
salt, the resulting PA6(BAEA/AA) copolyamides, and neat PA6 were confirmed using FT-IR
and *H NMR spectroscopy.[1]

Differential Scanning Calorimetry (DSC): Thermal properties such as the melting
temperature (Tm) and glass transition temperature (Tg) were determined using DSC.[1] The
analysis reveals how the incorporation of the BAEA/AA structure affects the crystallization
behavior and thermal transitions of the copolyamides.[1]

Thermogravimetric Analysis (TGA): The thermal stability of the copolyamides was evaluated
by TGA. The results indicated that the thermal decomposition of the copolyamides is similar
to that of neat PAG6.[1]

Mechanical Testing: The mechanical properties, including tensile strength and elongation at
break, were measured to assess the material's strength and ductility.[1] The peel strength
was also determined to evaluate its performance as a hot melt adhesive.[1]

Viscometry and Molecular Weight Determination: The relative viscosity (nr) and molecular
weight (Mw) of the PA6(BAEA/AA) copolyamides were determined to understand the
influence of the comonomer composition on the polymer chain length.[1]

Visualizations

Experimental Workflow for Synthesis and Characterization
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Caption: Workflow for the synthesis and characterization of PAG6(BAEA/AA) copolyamides.

Logical Relationship between BAEA/AA Content and Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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different-polymer-blends]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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